Cas no 832730-54-8 (Benzenesulfonamide, N,N'-1,5-pentanediylbis[2-nitro-)

• Product Name: Benzenesulfonamide, N,N'-1,5-pentanediylbis[2-nitro-
• CAS No: 832730-54-8
• MF: C₁₇H₂₀N₄O₈S₂
• MW: 472.492701530457
• CID: 674104
• PubChem ID: 71415803
• Update Time: 2025-04-19

Benzenesulfonamide, N,N'-1,5-pentanediylbis[2-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-nitro-N-[5-[(2-nitrophenyl)sulfonylamino]pentyl]benzenesulfonamide
• DTXSID00835213
• N,N'-(Pentane-1,5-diyl)bis(2-nitrobenzene-1-sulfonamide)
• 832730-54-8
• Benzenesulfonamide, N,N'-1,5-pentanediylbis[2-nitro-

• Inchi： 1S/C17H20N4O8S2/c22-20(23)14-8-2-4-10-16(14)30(26,27)18-12-6-1-7-13-19-31(28,29)17-11-5-3-9-15(17)21(24)25/h2-5,8-11,18-19H,1,6-7,12-13H2
• InChI Key： BEQVXOHLNIOWLS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCCCCCNS(C1C=CC=CC=1[N+](=O)[O-])(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 472.07225596g/mol
• Monoisotopic Mass: 472.07225596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 201Ų